Cas no 2309309-09-7 (2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-fluoro-1,3-benzoxazole)

• Product Name: 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-fluoro-1,3-benzoxazole
• CAS No: 2309309-09-7
• MF: C₁₉H₂₁FN₄O₂
• MW: 356.394047498703
• CID: 5326248
• Update Time: 2025-07-26

2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-fluoro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)-6-fluorobenzo[d]oxazole
• 2-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-6-fluoro-1,3-benzoxazole
• 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-fluoro-1,3-benzoxazole

• Inchi： 1S/C19H21FN4O2/c1-12-13(2)21-11-22-18(12)25-10-14-5-7-24(8-6-14)19-23-16-4-3-15(20)9-17(16)26-19/h3-4,9,11,14H,5-8,10H2,1-2H3
• InChI Key： AOYOUKHVBWJZRR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OC(=N2)N1CCC(COC2C(C)=C(C)N=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 463
• XLogP3: 4.1
• Topological Polar Surface Area: 64.3

Additional information on 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-fluoro-1,3-benzoxazole

Comprehensive Analysis of 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-fluoro-1,3-benzoxazole (CAS No. 2309309-09-7)

The compound 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-fluoro-1,3-benzoxazole (CAS No. 2309309-09-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a piperidine core, dimethylpyrimidine moiety, and benzoxazole framework makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive compounds.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-fluoro-1,3-benzoxazole due to their versatility in medicinal chemistry. The presence of both fluorine and oxygen atoms in its structure enhances its binding affinity to biological targets, while the dimethylpyrimidine group contributes to its metabolic stability. This compound aligns with current trends in fragment-based drug design and targeted therapy, addressing common search queries such as "novel kinase inhibitors 2024" or "small molecule drug discovery."

The piperidine ring system in this molecule is particularly noteworthy, as it appears in numerous FDA-approved drugs. When combined with the benzoxazole scaffold, which is known for its pharmacophore properties, the compound exhibits improved bioavailability and blood-brain barrier penetration. These characteristics make it relevant to trending topics like neurodegenerative disease research and CNS drug development, which are frequently searched in academic and pharmaceutical circles.

Synthetic accessibility is another advantage of 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-fluoro-1,3-benzoxazole. Its modular structure allows for efficient structure-activity relationship (SAR) studies, enabling researchers to optimize its properties for specific applications. The incorporation of fluoro substituents addresses contemporary needs for metabolically stable compounds, as evidenced by frequent searches for "fluorine in drug design" and "improving drug half-life."

From a computational chemistry perspective, this compound presents interesting challenges and opportunities. Its molecular docking potential with various protein targets has become a subject of investigation, particularly in virtual screening workflows. The dimethylpyrimidine component may interact with ATP-binding pockets, making it relevant to current studies on cancer therapeutics and signal transduction inhibition - topics that dominate recent literature searches.

Quality control and analytical characterization of 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-fluoro-1,3-benzoxazole require advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's stability under various pH conditions and its photostability profile are critical parameters being evaluated, responding to common industry concerns about drug formulation challenges.

In the context of intellectual property landscape, derivatives of this chemical entity may represent valuable patentable matter, especially when modified for specific therapeutic indications. The presence of both hydrogen bond acceptors and donors in its structure makes it suitable for lead optimization programs, addressing frequent queries about "improving drug-like properties."

Environmental and ADME/Tox profiling of 2-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-fluoro-1,3-benzoxazole represents an active area of investigation, particularly regarding its cytochrome P450 interactions and potential drug-drug interactions. These aspects are crucial for its development as a potential therapeutic agent and respond to growing concerns about personalized medicine approaches.

The future research directions for this compound likely include exploration of its polypharmacology potential and investigation of its allosteric modulation capabilities. With increasing interest in multi-target drugs and network pharmacology, this molecule's complex structure positions it well for addressing current challenges in drug discovery pipelines.